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Abstract
This document provides a comprehensive overview of the available safety and toxicity data for

myo-inositol hexasulfate hexapotassium (CAS No. 28434-25-5). Direct toxicological data for

this specific compound is limited in publicly accessible literature. Consequently, this guide

synthesizes information from safety data sheets and draws inferences from the toxicological

profiles of structurally related compounds, namely myo-inositol and inositol hexaphosphate

(IP6, phytic acid), to provide a foundational understanding for researchers and drug

development professionals. This paper highlights the current knowledge gaps and underscores

the necessity for empirical safety testing for any potential therapeutic application.

Introduction
Myo-inositol hexasulfate hexapotassium is a sulfated derivative of myo-inositol, a naturally

occurring carbocyclic sugar.[1] It is structurally analogous to myo-inositol hexaphosphate

(phytic acid).[2] In research settings, it is primarily utilized as a competitive inhibitor of phytase

enzymes.[2][3] Its structural similarity to heparin suggests it may interact with various cell

signaling pathways.[1] Given its potential utility in biochemical and pharmaceutical research, a

thorough understanding of its safety profile is paramount. This whitepaper collates the currently

available, albeit limited, safety and toxicity information for myo-inositol hexasulfate
hexapotassium and its parent compounds.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of myo-inositol hexasulfate
hexapotassium is presented in Table 1.

Property Value Reference

CAS Number 28434-25-5 [3][4][5]

Molecular Formula C₆H₆K₆O₂₄S₆ [4][5][6]

Molecular Weight 889.08 g/mol [3][5][6]

Synonyms Inositol hexakissulfate, InsS6 [4][5]

Appearance Off-white solid [7]

Solubility Soluble in water [7]

Storage
-20°C, protected from light and

moisture
[4][6][7]

Safety and Toxicity Data
Direct and comprehensive toxicological studies on myo-inositol hexasulfate hexapotassium
are not readily available in the public domain. The information presented herein is compiled

from supplier safety data sheets and toxicological data of structurally related compounds.

Myo-Inositol Hexasulfate Hexapotassium
The available safety information for myo-inositol hexasulfate hexapotassium is minimal and

primarily derived from supplier safety data sheets. The compound is classified with a Water

Hazard Class (WGK) of 3 in Germany, indicating it is strongly hazardous to water.[4][6]

Standard handling precautions for chemical reagents are advised, including the use of personal

protective equipment.

Structurally Related Compounds: Myo-Inositol and
Inositol Hexaphosphate (IP6)
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Due to the lack of specific data for the title compound, the safety profiles of myo-inositol and

inositol hexaphosphate (phytic acid) are summarized to provide context.

Myo-inositol is generally recognized as safe (GRAS) by the FDA.[8] However, some

toxicological data exists, as detailed in Table 2.

Toxicity

Endpoint
Species Route

Dose/Conce

ntration
Result Reference

Acute Oral

LD50
Mouse Oral 10 g/kg bw - [9]

Predicted

Acute Oral

LD50

Rat Oral 19.5 g/kg
QSAR

analysis
[9][10]

Short-Term

Toxicity
Rat Gavage

Up to 5000

mg/kg bw/d

for 45 days

No significant

differences in

weight gain

or liver lipids

[9]

Reproductive/

Development

al

Rat Oral (dietary)

1% in diet for

37 days prior

to mating

No test

substance-

related

adverse

effects in

offspring

[9]

Animal studies have indicated that IP6 is very safe, even with long-term administration at high

doses.[11] A study in humans administering 8.8 grams of sodium-IP6 daily for several months

showed no apparent toxicity.[11]

Experimental Protocols
Detailed experimental protocols for the safety and toxicity testing of myo-inositol hexasulfate
hexapotassium are not available. However, a general workflow for assessing the acute oral

toxicity of a novel compound is outlined below.
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Figure 1. Generalized workflow for an acute oral toxicity study. Max Width: 760px.

Potential Signaling Pathways and Mechanisms of
Toxicity
The precise mechanisms of toxicity for myo-inositol hexasulfate hexapotassium are

unknown. However, based on its structure and known biological activities of related

compounds, several potential interactions can be postulated.

Myo-inositol and its phosphorylated derivatives are integral components of cellular signaling

pathways, particularly the phosphoinositide 3-kinase (PI3K) pathway.
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Figure 2. Simplified PI3K signaling pathway. Max Width: 760px.
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Given that myo-inositol hexasulfate is a sulfated, not phosphorylated, derivative, it is less likely

to directly participate in this pathway as a substrate. However, its high negative charge could

lead to non-specific interactions with positively charged domains of signaling proteins,

potentially modulating their activity. Its known inhibitory effect on phytase, an enzyme that

dephosphorylates inositol hexaphosphate, suggests a high affinity for inositol-binding sites.[2]

Conclusion and Future Directions
The currently available data is insufficient to perform a comprehensive risk assessment for

myo-inositol hexasulfate hexapotassium. While the safety profiles of myo-inositol and

inositol hexaphosphate suggest that the inositol backbone has low toxicity, the presence of six

sulfate groups significantly alters the molecule's physicochemical properties and potential

biological interactions.

For any application of myo-inositol hexasulfate hexapotassium in drug development or other

areas with potential for human exposure, a full suite of toxicological studies is warranted. This

should include, at a minimum:

Acute toxicity studies via relevant routes of exposure.

Genotoxicity assays (e.g., Ames test, micronucleus assay).

Repeated-dose toxicity studies.

Pharmacokinetic (ADME) studies to understand its absorption, distribution, metabolism, and

excretion.

The logical relationship for a foundational safety assessment is depicted below.
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Figure 3. Logical flow for comprehensive safety assessment. Max Width: 760px.

In conclusion, while myo-inositol hexasulfate hexapotassium is a valuable tool for in vitro

research, its in vivo safety profile remains largely uncharacterized. Researchers and

developers must proceed with caution and undertake rigorous safety evaluations before

considering its use in any system where human exposure is a possibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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